Cas no 5799-76-8 (4-(Prop-2-yn-1-yl)morpholine)

• Product Name: 4-(Prop-2-yn-1-yl)morpholine
• CAS No: 5799-76-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD00510919
• CID: 343522
• PubChem ID: 354333571
• Update Time: 2025-11-02

4-(Prop-2-yn-1-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(Prop-2-yn-1-yl)morpholine
• 4-(2-propyn-1-yl)Morpholine
• 4-(Prop-2-ynyl)morpholine
• 4-PROP-2-YN-1-YLMORPHOLINE
• Morpholine, 4-(2-propynyl)-
• N-PROP-2-YNYL-MORPHOLINE
• 1-(N-MORPHOLINO)-2-PROPYNE
• 1-(prop-2-yn-1-yl)pyrrolidine
• 1-Morpholino-2-propyne
• 1-PROP-2-YN-1-YLPYRROLIDINE
• 4-prop-2-ynyl-morpholine
• 4-propargyl morpholine
• N-((1-(3-(triethoxysilyl)propyl)-1H-1,2,3-triazol-4-yl)methyl)morpholine
• 3-(N-Morpholinyl)propyne
• 3-Morpholino-1-propyne
• 4-(2-Propynyl)morpholine
• N-(2-Propynyl)morpholine
• 4-prop-2-ynylmorpholine
• N-Propargylmorpholine
• 4-Propargylmorpholine
• N-propargyl morpholine
• 4-prop-2-ynyl morpholine
• 4-(1-propyn-3-yl)morpholine
• 3-(4-morpholinyl)-1-propyne
• 4-(2-propy
• SCHEMBL1245983
• OKDZHAQIKCVKFE-UHFFFAOYSA-N
• AKOS000590865
• AS-19740
• A869547
• Z103717864
• 3R4VJV3MVR
• AB06365
• CHEMBL1190771
• FT-0749482
• MFCD00510919
• DTXSID50902929
• 5799-76-8
• CS-D1616
• P2170
• EN300-70215
• 4-(prop-2-yn-1-yl) morpholine
• SY024095
• HMS1676A15
• NoName_3505
• InChI=1/C7H11NO/c1-2-3-8-4-6-9-7-5-8/h1H,3-7H
• STL555715
• DB-072398
• 1-(N-morpholino)-2-propyne;4-(Prop-2-ynyl)morpholine
• BBL101918
• 1-(N-morpholino)-2-propyne ; 4-(Prop-2-ynyl)morpholine ; 1-(N-morpholino)-2-propyne ; 4-(Prop-2-ynyl)morpholine
• DB-002261

• MDL： MFCD00510919
• Inchi： 1S/C7H11NO/c1-2-3-8-4-6-9-7-5-8/h1H,3-7H2
• InChI Key： OKDZHAQIKCVKFE-UHFFFAOYSA-N
• SMILES： O1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 0

Experimental Properties

• Density: 1.0018 g/cm3 (20 ºC)
• Boiling Point: 186°C(lit.)
• Flash Point: 45.8±25.5 ºC,
• Refractive Index: 1.4765 (589.3 nm 19 ºC)
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 12.47000
• LogP: -0.11030

4-(Prop-2-yn-1-yl)morpholine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Prop-2-yn-1-yl)morpholine

4-(Prop-2-yn-1-yl)morpholine (CAS 5799-76-8): A Versatile Building Block in Organic Synthesis

The chemical compound 4-(Prop-2-yn-1-yl)morpholine (CAS 5799-76-8) has emerged as an important morpholine derivative in modern organic chemistry. This heterocyclic compound combines the structural features of morpholine with a propargyl group, making it particularly valuable for click chemistry applications and pharmaceutical intermediate synthesis.

With the growing interest in bioorthogonal chemistry and drug discovery, researchers are increasingly exploring 4-(Prop-2-yn-1-yl)morpholine as a versatile chemical building block. Its molecular structure (C7H11NO) features both the morpholine ring and a terminal alkyne functionality, enabling diverse chemical transformations that are crucial in medicinal chemistry and material science.

The physical properties of 4-(Prop-2-yn-1-yl)morpholine make it particularly suitable for various synthetic applications. Typically appearing as a colorless to pale yellow liquid at room temperature, this compound demonstrates good solubility in common organic solvents while being moderately soluble in water. These characteristics facilitate its use in both solution-phase synthesis and catalyst systems.

In pharmaceutical research, 4-(Prop-2-yn-1-yl)morpholine CAS 5799-76-8 serves as a key intermediate for developing novel bioactive molecules. The morpholine moiety is frequently found in drug candidates due to its favorable pharmacokinetic properties, while the propargyl group enables efficient conjugation through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This dual functionality makes the compound particularly valuable in drug discovery platforms.

The application of 4-(Prop-2-yn-1-yl)morpholine extends beyond pharmaceuticals into polymer chemistry and material science. Researchers utilize its terminal alkyne group for creating advanced polymeric materials with tailored properties. The compound's ability to participate in click chemistry reactions makes it ideal for developing functional materials, surface modifications, and nanotechnology applications.

Recent advances in green chemistry have highlighted the importance of efficient synthetic routes to 4-(Prop-2-yn-1-yl)morpholine. Modern catalytic methods focus on minimizing waste and improving atom economy in its production. These developments align with the growing demand for sustainable chemical processes in both academic and industrial settings.

Quality control of 4-(Prop-2-yn-1-yl)morpholine (5799-76-8) typically involves analytical techniques such as gas chromatography (GC), HPLC analysis, and spectroscopic methods including NMR and IR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications, particularly in sensitive fields like pharmaceutical development.

The stability profile of 4-(Prop-2-yn-1-yl)morpholine makes it suitable for long-term storage when proper conditions are maintained. Recommended storage typically involves protection from moisture and oxidation, often under inert atmosphere at controlled temperatures. These handling protocols help preserve the compound's chemical integrity for extended periods.

From a commercial perspective, the market for morpholine derivatives like 4-(Prop-2-yn-1-yl)morpholine continues to expand. The growing pharmaceutical sector and increasing research in bioconjugation techniques drive demand for this versatile intermediate. Suppliers often provide the compound in various packaging options to meet different scale requirements, from laboratory-scale quantities to bulk industrial amounts.

Researchers frequently inquire about the synthetic applications of 4-(Prop-2-yn-1-yl)morpholine, particularly its role in heterocyclic compound synthesis. The compound's reactivity patterns allow for diverse transformations, making it valuable for creating complex molecular architectures. Recent publications highlight its use in developing kinase inhibitors and other therapeutic agents.

The safety profile of 4-(Prop-2-yn-1-yl)morpholine (CAS 5799-76-8) requires standard laboratory precautions. While not classified as highly hazardous, proper chemical handling procedures should always be followed, including the use of appropriate personal protective equipment (PPE) and adequate ventilation when working with this compound.

Looking toward future applications, 4-(Prop-2-yn-1-yl)morpholine shows promise in emerging fields such as bioconjugate vaccines and targeted drug delivery systems. Its ability to participate in bioorthogonal reactions positions it as a valuable tool for chemical biology research and the development of next-generation therapeutic modalities.

For researchers sourcing 4-(Prop-2-yn-1-yl)morpholine, it's important to verify supplier credentials and request comprehensive certificates of analysis. Quality parameters such as purity levels, moisture content, and absence of impurities can significantly impact experimental outcomes, especially in sensitive applications like medicinal chemistry or material science research.

The price of 4-(Prop-2-yn-1-yl)morpholine (5799-76-8) varies depending on quantity, purity grade, and supplier. Bulk purchases typically offer better economies of scale, while small-scale researchers may prefer research-grade quantities packaged for laboratory use. Market trends suggest steady demand for this specialty chemical as its applications continue to diversify.

In conclusion, 4-(Prop-2-yn-1-yl)morpholine represents an important chemical intermediate with broad utility across multiple scientific disciplines. Its unique combination of morpholine ring and propargyl functionality enables diverse synthetic applications, from pharmaceutical development to advanced material design. As research in click chemistry and bioorthogonal reactions advances, the significance of this compound is likely to grow further in both academic and industrial contexts.